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Get Quote

For laboratory chemicals like LLY-283, adhering to specified storage conditions is critical for maintaining

stability and experimental reproducibility.

Aspect

Specification

Storage Temperature
(Powder)

Storage Temperature (in
solvent)

Handling Precautions

Container

Stability

Incompatible Materials

-20°C [1]

-80°C [1]

Avoid dust formation, avoid inhalation and contact with skin/eyes, use

only in well-ventilated areas [1].

Keep container tightly sealed [1].

Stable under recommended storage conditions [1].

Strong acids, strong bases, strong oxidizing agents, and strong reducing
agents [1].

Experimental Context and Protocols

The storage conditions above ensure the chemical integrity of LLY-283 for your experiments. Here is more

context about its application.
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e Biochemical Profile: LLY-283 is a potent, selective, and orally active inhibitor of the PRMT5:MEP50
complex. It inhibits PRMT5 enzymatic activity in vitro with an I1Cso of 22 + 3 nM and in cells with an
ICso0 of 25 £ 1 nM. Its binding affinity (Kd) for the PRMT5:MEP50 complex is 6 = 2 nM [2] [3].

¢ Antiproliferative Activity: The table below shows the antiproliferative activity (ICso) of LLY-283 in a

panel of human cancer cell lines after 7 days of treatment [3].

Cell Line ICs0 (M) Cell Line ICs0 (M)
HEL 92.1.7 0.003 A-375 0.032/0.037
KMS-12-BM 0.006 NCI-H2122 0.027
ARH-77 0.01 HCC1937 0.03
NCI-H2171 0.01 IM-9 0.046
A2058 0.013 KARPAS-422 0.085
COLO-829 0.013 MX1 >25
Daudi 0.017 NCI-H1651 >25
NUGC-3 0.017 NCI-H1930 >25
GAK 0.016

MV4-11 0.016

Troubleshooting Guide and FAQs

¢ Q1: What is the evidence that LLY-283 remains stable and active when stored as recommended?

o A: The manufacturer classifies the compound as "stable under recommended storage
conditions" [1]. Furthermore, the published research that first described LLY-283 demonstrated
its potent in vivo antitumor activity in mouse xenograft models after oral dosing [2]. This
confirms that the compound retains its biological efficacy when proper handling and storage

protocols are followed from the container to the animal model.

¢ Q2: What should I do if LLY-283 powder is accidentally left at room temperature?
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o A: If the powder is exposed to room temperature for a short period, it may not degrade
significantly, but it is best practice to consider it potentially compromised. For critical
experiments, it is advisable to use a new aliquot. For non-critical work, you may proceed but

include appropriate controls to verify the inhibitor's activity. Always avoid exposing the powder
to direct sunlight [1].

¢ Q3: Are there any specific hazards I should be aware of when handling L.1.Y-283?

o A: Yes. According to the Safety Data Sheet (SDS), LLY-283 is harmful if swallowed (H302)
and is very toxic to aquatic life with long-lasting effects (H410). You must use personal

protective equipment (PPE) including safety goggles, gloves, and impervious clothing. Avoid
release into the environment and dispose of waste according to institutional regulations for
approved waste disposal [1].

Experimental Workflow for PRMT5 Inhibition

For your research, the following diagram illustrates a general workflow for using LLY-283 to investigate

PRMTS5 function in a cell-based assay.
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Start Experiment

Cell Culture
(Maintain optimal conditions)

Treat Cells with LLY-283
(Prepare fresh dilutions from stock)

Harvest Cells

Analysis

Analysis Methods

: Western Blot Viability Assay RNA Splicing Assay
el & DRI [iTprE e [(Check SDMA marks)j [(e.g., Cell Titer-Glo) (RT-PCR, RNA-Seq)
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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